4-Chloro-N-(1-methylpyrazol-4-yl)pyridin-2-amine

• IUPAC Name: 4-chloro-N-(1-methylpyrazol-4-yl)pyridin-2-amine
• InChI: InChI=1S/C9H9ClN4/c1-14-6-8(5-12-14)13-9-4-7(10)2-3-11-9/h2-6H,1H3,(H,11,13)
• InChI Key: AVIUYDTYMJHJCV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC2=NC=CC(=C2)Cl
• Molecular Formula: C9H9ClN4
• Molecular Weight: 208.65 g/mol

Description

4-Chloro-N-(1-methylpyrazol-4-yl)pyridin-2-amine, also known as 4-CPA, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a research tool. This compound belongs to the pyridine family and has a molecular weight of 222.7 g/mol.

Scientific Research Applications

Synthesis and Derivative Formation

4-Chloro-N-(1-methylpyrazol-4-yl)pyridin-2-amine plays a significant role in the synthesis of various heterocyclic compounds, which are critical in diverse scientific research fields. For instance, investigations into furopyridines demonstrated the synthesis of 4-N-substituted 1H-furo[3,4-c]pyridin-3-ones by amination or hydrazination of 2-chloro-3-cyano-4-methoxy-6-methylpyridine, showcasing the compound's utility in generating novel heterocycles. This synthesis pathway highlights its potential in medicinal chemistry for drug design and discovery (Arustamova & Piven, 1999).

Photophysical Properties Study

Research on pyrazolopyridine annulated heterocycles, where derivatives with a 4-chloro-5-chloroethyl side chain were synthesized, underpins the study of the effect of substituents on photophysical properties. This work is crucial for understanding the fluorescence properties of these compounds, contributing significantly to the development of materials with specific optical properties for applications in sensing, imaging, and electronics (Patil, Shelar, & Toche, 2011).

Non-Covalent Interaction Analysis

The study of non-covalent interactions in certain thioureas synthesized from 4-chloro-N-(1-methylpyrazol-4-yl)pyridin-2-amine derivatives has provided insights into hydrogen bonding, van der Waals interactions, and other intramolecular forces. These investigations are pivotal for the design of molecular structures with desired chemical and physical properties, including the development of new materials and pharmaceuticals (Zhang et al., 2018).

Catalysis and Polymerization

Group 10 metal aminopyridinato complexes, synthesized from derivatives including 4-chloro-N-(1-methylpyrazol-4-yl)pyridin-2-amine, have been applied as catalysts for aryl-Cl activation and hydrosilane polymerization. This research opens avenues for the development of efficient, phosphine-free catalyst systems for organic synthesis and polymer production, showcasing the compound's versatility in catalytic applications (Deeken et al., 2006).